4-({5-[5-(trifluoromethyl)pyridin-2-yl]-octahydropyrrolo[2,3-c]pyrrol-1-yl}methyl)oxan-4-ol

• IUPAC Name: 4-[[5-[5-(trifluoromethyl)pyridin-2-yl]-2,3,3a,4,6,6a-hexahydropyrrolo[3,4-b]pyrrol-1-yl]methyl]oxan-4-ol
• InChI: InChI=1S/C18H24F3N3O2/c19-18(20,21)14-1-2-16(22-9-14)24-10-13-3-6-23(15(13)11-24)12-17(25)4-7-26-8-5-17/h1-2,9,13,15,25H,3-8,10-12H2
• InChI Key: KVIFMVQYUOBRIL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2C1CN(C2)C3=NC=C(C=C3)C(F)(F)F)CC4(CCOCC4)O
• Molecular Formula: C18H24F3N3O2
• Molecular Weight: 371.4 g/mol

Description

Trifluoromethylpyridines are a class of compounds that contain a pyridine ring (a six-membered ring with five carbon atoms and one nitrogen atom) and a trifluoromethyl group (a carbon atom bonded to three fluorine atoms). These compounds are often used in the pharmaceutical and agrochemical industries due to their unique physicochemical properties.

Molecular Structure Analysis

The molecular structure of trifluoromethylpyridines generally includes a pyridine ring and a trifluoromethyl group. The specific structure of “4-({5-[5-(trifluoromethyl)pyridin-2-yl]-octahydropyrrolo[2,3-c]pyrrol-1-yl}methyl)oxan-4-ol” would include these groups, along with additional functional groups specified in the name.

Scientific Research Applications

Agrochemicals

Trifluoromethylpyridines (TFMPs) and their derivatives play a crucial role in crop protection. The introduction of fluazifop-butyl, the first TFMP derivative, revolutionized the agrochemical market. Since then, over 20 new TFMP-containing agrochemicals have received ISO common names. .

Pharmaceuticals

Several TFMP derivatives find applications in pharmaceuticals. Five pharmaceutical products containing the TFMP moiety have been granted market approval, and additional candidates are undergoing clinical trials. .

Antidepressants and Antipsychotics

The trifluoromethyl group appears in promising drugs used for diverse therapeutic purposes. .

Reverse Transcriptase Inhibition

A molecule with a trifluoromethyl group attached to a tertiary stereogenic center in a heteroaliphatic ring showed improved drug potency by lowering the pKa of the cyclic carbamate. .

Boron Neutron Capture Therapy

Arylboronic acids, which contain the trifluoromethyl group, have applications in boron neutron capture therapy. .

Functional Materials

Beyond agrochemicals and pharmaceuticals, TFMP derivatives may find novel applications in functional materials. Their unique properties make them intriguing candidates for various material science endeavors.

Mechanism of Action

Target of Action

The primary target of this compound is Fatty-acid amide hydrolase 1 (FAAH-1) . FAAH-1 is an integral membrane protein that catalyzes the hydrolysis of bioactive fatty amides, including anandamide, to their corresponding acids, thereby reducing their activity .

Mode of Action

It’s likely that the compound binds to faah-1, inhibiting its activity and leading to an increase in the concentration of bioactive fatty amides .

Biochemical Pathways

Given its target, it can be inferred that it impacts the endocannabinoid system, which plays a crucial role in various physiological processes such as pain sensation, mood, and memory .

Result of Action

By inhibiting faah-1 and thus increasing the concentration of bioactive fatty amides, it could potentially exert effects such as analgesia, anti-inflammation, and neuroprotection .